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Abstract: This document provides a comprehensive technical overview of the natural
occurrence, abundance, and characteristics of Promethium (Pm) isotopes. As the only
lanthanide with no stable isotopes, Promethium's presence in nature is exceedingly rare,
posing significant challenges and opportunities for research and application. This guide details
the natural formation pathways, summarizes isotopic data, and outlines the sophisticated
experimental protocols employed for its detection and characterization, targeting professionals
in research and drug development who may leverage its unique radioactive properties.

Introduction to Promethium

Promethium (atomic number 61) is a chemical element and a member of the lanthanide series.
[1][2] A key distinguishing feature of promethium is that all of its isotopes are radioactive.[2]
This inherent instability means that any promethium present at the formation of Earth has long
since decayed.[3] Consequently, it is exceptionally rare, with only an estimated 500-600 grams
naturally present in the Earth's crust at any given time.[2] Despite its scarcity, trace amounts
are continuously generated through natural radioactive processes.[2] Its radioactivity, while
making it difficult to study, also provides potential applications in medicine and technology.[1][4]

Natural Occurrence and Abundance

Promethium's natural abundance is minuscule, arising from two primary terrestrial sources: the
spontaneous fission of uranium and the alpha decay of europium.[2][5] Extraterrestrial
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formation has also been observed in the spectra of certain stars.[2][6]

Table 1. Summary of Natural Promethium Occurrence

= Produced Estimated Concentration
ource
Parent Isotope  Promethium Abundance in in Pitchblende
Pathway ]
Isotope Earth's Crust (Uranium Ore)
4 parts per
Spontaneous Uranium-238 ] ] quintillion (4 x
o Various isotopes ~560 grams|[2]
Fission (238U) 10-18) by
mass[2]
Europium-151 Promethium-147 )
Alpha Decay ~12 grams|[2] Not applicable
(151Eu) (147Pm)
. ~500-600
Total Estimated
gramsl[2]

Promethium Isotopes: Characteristics

There are 41 known isotopes of promethium, all of which are radioactive.[2] The most stable
and most commercially significant isotopes are detailed below.

Table 2: Key Promethium Isotopes and Their Properties
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Isotope Half-Life

Primary Decay
Mode

Notes

145pm 17.7 years[2][7]

Electron Capture (EC)
[2]

The most stable
promethium isotope. It
is the only isotope
with an experimentally

observed alpha decay.

[2]

147pm 2.62 years[1][8]

Beta () Emission

The only isotope with
practical applications,
such as in atomic
batteries and
thickness-
measurement
devices.[2][6] Itis a
product of 51Eu alpha
decay and 235U
fission.[2][5]

149pm 53 hours[7]

Beta (3~) Emission

Isolated from uranium
fission products.[3][7]

Mechanisms of Formation and Detection

Promethium is naturally formed on Earth through two main nuclear processes:

e Spontaneous Fission of Uranium: Uranium-238, a naturally occurring uranium isotope, can

undergo spontaneous fission, breaking into smaller nuclei, which include various isotopes of

promethium.[2]

o Alpha Decay of Europium: The natural isotope Europium-151 undergoes a very rare alpha

decay, emitting an alpha particle to become Promethium-147.[2][5]

Extraterrestrially, promethium has been identified in the spectra of stars such as HR 465 in the

Andromeda galaxy.[2][4] The short half-lives of its isotopes imply that it must be continuously

synthesized near the surface of these stars.[2]
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Diagram of natural promethium formation pathways on Earth.

Experimental Protocols for Isolation and
Characterization

Due to its extreme rarity, most promethium used for research is synthesized, primarily as a
fission product of uranium-235 in nuclear reactors.[2][5] The Oak Ridge National Laboratory
(ORNL) is the sole producer of promethium-147 in the United States.[1][8]

This was the definitive method used in the initial discovery and isolation of promethium from
uranium fission products.[3][7]

o Objective: To separate trivalent lanthanide ions, including Pm3*, from a complex mixture of
fission products.

o Methodology:

o Sample Preparation: The mixture of fission products obtained from nuclear reactor fuel is
dissolved in an acidic solution (e.g., nitric acid).

o Column Preparation: A chromatography column is packed with an ion-exchange resin. The
resin consists of polymer beads with functional groups that can reversibly bind to cations.

o Loading: The acidic solution containing the fission products is passed through the column.
Cations, including the lanthanides, bind to the resin, displacing other ions like H*.
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o Elution: A complexing agent (eluent), such as a citrate or aminopolycarboxylate solution, is
passed through the column. The lanthanide ions have different affinities for the complexing
agent and the resin, based largely on their ionic radius.

o Fraction Collection: As the eluent flows, the lanthanide ions are selectively released from
the resin and travel down the column at different rates. Pm3* is separated from its
neighbors, Neodymium (Nd3*) and Samarium (Sm3*). Fractions of the eluate are collected
over time.

o Analysis: Each fraction is analyzed for its radioactive signature and elemental content to
identify the fraction containing the purified promethium.

A modern technique used to determine the chemical properties and bonding characteristics of
promethium in a solution for the first time.[1]

o Objective: To characterize the bonding and electronic structure of a promethium complex in
an aqueous solution.

» Methodology:

o Sample Production: High-purity Promethium-147 is separated from nuclear reactor waste
streams.[1]

o Complex Formation (Chelation): The purified 4’Pm is combined in an aqueous solution
with a specially designed organic ligand (e.g., PyDGA).[1] This ligand binds to the
promethium ion, forming a stable, water-soluble complex. This is crucial as promethium
decays into samarium, and the ligand helps to create a stable environment for analysis.[1]

o Spectroscopic Analysis: The solution containing the promethium complex is bombarded
with high-energy photons from a synchrotron, a type of particle accelerator.

o Data Acquisition: An X-ray detector measures the absorption of X-rays by the promethium
atoms over a range of energies. This generates an X-ray Absorption Near Edge Structure
(XANES) and Extended X-ray Absorption Fine Structure (EXAFS) spectrum.

o Data Analysis: The resulting spectrum provides detailed information about the promethium
atom's oxidation state and, crucially, allows for the precise measurement of the bond
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lengths between the promethium atom and the oxygen atoms of the surrounding ligand.[1]
[9] This information helps to place promethium's properties in context with the entire
lanthanide series.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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